Cas no 2177-67-5 (Methyl 2-Methylenebutanoate)

• Product Name: Methyl 2-Methylenebutanoate
• CAS No: 2177-67-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD25542305
• CID: 1404332
• PubChem ID: 75120
• Update Time: 2025-10-31

Methyl 2-Methylenebutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methylidenebutanoate
• Butanoic acid, 2-methylene-, methyl ester
• Butyric acid, 2-methylene-, methyl ester
• Methyl 2-ethylacrylate
• Methyl .alpha.-ethyl acrylate
• CS-0080800
• MFCD25542305
• AS-41904
• METHYL2-METHYLENEBUTANOATE
• 2177-67-5
• SCHEMBL146425
• Methyl methacrylate methyl ester
• METHYL 2-METHYLENEBUTANOATE
• Methyl 2-methylenebutyrate
• EN300-86241
• DTXSID60176174
• methyl ethylacrylate
• 2-Ethylpropenoic acid methyl ester
• Methyl 2-ethyl acrylate
• Methyl 2-methylene butanoate
• AKOS027332112
• Methyl 2-Methylenebutanoate

• MDL： MFCD25542305
• Inchi： 1S/C6H10O2/c1-4-5(2)6(7)8-3/h2,4H2,1,3H3
• InChI Key： JKJJSJJGBZXUQV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)CC)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Methyl 2-Methylenebutanoate

Methyl 2-Methylenebutanoate (CAS No. 2177-67-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-Methylenebutanoate (CAS No. 2177-67-5) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as methyl 2-methyl-3-buten-2-oate, is characterized by its unique molecular structure and chemical properties, making it a valuable component in the fields of organic synthesis, pharmaceuticals, and materials science.

The chemical formula of Methyl 2-Methylenebutanoate is C6H10O2, and it has a molecular weight of approximately 114.14 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is around 105°C at atmospheric pressure, and it exhibits moderate stability under standard laboratory conditions.

In the realm of organic synthesis, Methyl 2-Methylenebutanoate serves as an important intermediate for the preparation of various functionalized compounds. Its reactive double bond and ester functionality make it an attractive starting material for a wide range of chemical transformations. For instance, recent studies have explored the use of Methyl 2-Methylenebutanoate in the synthesis of chiral building blocks, which are crucial for the development of enantiomerically pure pharmaceuticals.

The pharmaceutical industry has shown particular interest in the potential applications of Methyl 2-Methylenebutanoate. Research has indicated that this compound can be used as a precursor for the synthesis of bioactive molecules with therapeutic properties. One notable example is its use in the development of anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 2-Methylenebutanoate exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its role in pharmaceuticals, Methyl 2-Methylenebutanoate has also found applications in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the production of functional polymers. Recent advancements in polymer chemistry have led to the development of novel materials with enhanced mechanical properties and improved biocompatibility. For instance, copolymers derived from Methyl 2-Methylenebutanoate have been used to create coatings with superior adhesion and durability.

In addition to its practical applications, the fundamental understanding of the chemical behavior of Methyl 2-Methylenebutanoate has been advanced through various theoretical and experimental studies. Computational methods such as density functional theory (DFT) have been employed to investigate its electronic structure and reactivity. These studies have provided valuable insights into the mechanisms underlying its chemical transformations, which can guide the design of more efficient synthetic routes.

The environmental impact of Methyl 2-Methylenebutanoate is another area of active research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. For example, researchers at a leading university have developed a catalytic process that uses renewable feedstocks to produce Methyl 2-Methylenebutanoate with high yield and selectivity. This approach not only addresses environmental concerns but also enhances the economic viability of large-scale production.

In conclusion, Methyl 2-Methylenebutanoate (CAS No. 2177-67-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an indispensable component in various industrial processes, while ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, it is likely that Methyl 2-Methylenebutanoate will play an increasingly important role in driving innovation across multiple disciplines.